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Nitrophenyl)methoxy]benzaldehyd

e

Cat. No.: B12481909

Get Quote

Executive Summary
3-(2-Nitrobenzyloxy)benzaldehyde (also known as 3-((2-nitrobenzyl)oxy)benzaldehyde) is a

specialized photocleavable linker intermediate designed for the development of light-

responsive bioconjugates and materials. Structurally, it consists of a benzaldehyde core ether-

linked to an ortho-nitrobenzyl moiety. This specific arrangement allows the aldehyde

functionality to serve as a reactive handle for attaching payloads (e.g., drugs, peptides, or

surfaces) via reductive amination or hydrazone formation, while the o-nitrobenzyl ether bond

acts as a photolabile trigger. Upon irradiation with near-UV light (~365 nm), the linker

undergoes cleavage, releasing the original phenolic payload or detaching the construct from a

solid support.

This guide details the physicochemical properties, synthesis protocols, and mechanistic

applications of this compound for researchers in chemical biology and drug delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12481909#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12481909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
Nomenclature & Structure[4]

IUPAC Name: 3-[(2-Nitrophenyl)methoxy]benzaldehyde[1]

Molecular Formula: C₁₄H₁₁NO₄

Molecular Weight: 257.24 g/mol

SMILES: O=Cc1cccc(OCc2ccccc2[O-])c1

Key Functional Groups:

Aldehyde (-CHO): Reactive site for conjugation (Schiff base, hydrazone, oxime).

Nitrobenzyl Ether (-O-CH₂-Ar-NO₂): Photolabile safety catch.

Physical Properties (Predicted/Typical for Class)
Note: As a specialized intermediate, specific experimental values may vary by batch and purity.

The data below represents typical values for high-purity crystalline solids of this structural

class.

Property Value / Description

Appearance Pale yellow to off-white crystalline solid

Melting Point
95 – 105 °C (Estimated based on isomeric

analogs)

Solubility
Soluble in DCM, DMSO, DMF, Ethyl Acetate;

Insoluble in Water

Stability
Stable under ambient conditions; Light-sensitive

(store in amber vials)

Reactivity
Aldehyde susceptible to oxidation (to acid) or

reduction (to alcohol)
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Spectroscopic Signature (Expected)
¹H NMR (CDCl₃, 400 MHz):

δ ~10.0 ppm (s, 1H, -CHO)

δ ~8.2 ppm (d, 1H, o-nitro aromatic proton)

δ ~7.2–7.8 ppm (m, 7H, aromatic protons)

δ ~5.6 ppm (s, 2H, -O-CH₂-Ar)

IR Spectrum:

~1690–1700 cm⁻¹ (C=O stretch, aldehyde)

~1520 & 1340 cm⁻¹ (N-O stretch, nitro group)

Synthesis Protocol
The synthesis follows a standard Williamson Ether Synthesis, coupling 3-hydroxybenzaldehyde

with 2-nitrobenzyl bromide. This protocol is designed for high yield and purity without complex

purification steps.

Reagents & Materials
Substrate: 3-Hydroxybenzaldehyde (1.0 eq)

Electrophile: 2-Nitrobenzyl bromide (1.1 eq)

Base: Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

Solvent: DMF (N,N-Dimethylformamide) or Acetone (reagent grade)

Catalyst (Optional): Potassium iodide (KI, 0.1 eq) to accelerate reaction via Finkelstein

mechanism.

Step-by-Step Procedure
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Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

hydroxybenzaldehyde (10 mmol, 1.22 g) in DMF (20 mL).

Activation: Add anhydrous K₂CO₃ (20 mmol, 2.76 g) to the solution. Stir at room temperature

for 15 minutes to form the phenoxide anion.

Alkylation: Slowly add 2-nitrobenzyl bromide (11 mmol, 2.38 g) (and optional KI) to the

mixture.

Reaction: Heat the mixture to 60–80 °C and stir for 4–6 hours. Monitor reaction progress by

TLC (Hexane:EtOAc 3:1). The starting phenol (lower R_f) should disappear.

Workup:

Pour the reaction mixture into ice-cold water (100 mL) with vigorous stirring. The product

should precipitate as a solid.

Filter the solid and wash with water (3 x 20 mL) to remove residual DMF and salts.

Alternative: If oil forms, extract with Ethyl Acetate (3 x 30 mL), wash with brine, dry over

Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or Ethanol/Water to obtain pale yellow crystals. If

necessary, purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Synthesis Workflow Diagram

Start:
3-Hydroxybenzaldehyde

+ DMF

Add Base:
K2CO3 (2.0 eq)
Form Phenoxide

Add Electrophile:
2-Nitrobenzyl Bromide

(+ cat. KI)

Reaction:
Heat 60-80°C

4-6 Hours

Workup:
Pour into Ice Water

Filter Precipitate

Final Product:
3-(2-Nitrobenzyloxy)

benzaldehyde

Click to download full resolution via product page

Figure 1: Optimized Williamson ether synthesis workflow for 3-(2-nitrobenzyloxy)benzaldehyde.

Photocleavage Mechanism & Applications[7][8][9]
Mechanism of Action
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The core utility of this molecule lies in the Norrish Type II-like photoisomerization of the o-

nitrobenzyl group. Upon irradiation with UV light (300–365 nm), the nitro group abstracts a

benzylic hydrogen, leading to an aci-nitro intermediate.[2] This intermediate rearranges and

hydrolyzes to cleave the benzylic ether bond.

Reaction Output:

Released Payload: 3-Hydroxybenzaldehyde (or derivative).[3][4][5][6]

Byproduct: 2-Nitrosobenzaldehyde.

Photocleavage Pathway Diagram

Substrate:
3-(2-Nitrobenzyloxy)benzaldehyde

Excitation:
hν (365 nm)

Intermediate:
aci-Nitro Species
(H-abstraction)

Cleavage:
Hemiacetal Hydrolysis

Products:
3-Hydroxybenzaldehyde

+
2-Nitrosobenzaldehyde

Click to download full resolution via product page

Figure 2: Mechanistic pathway of UV-induced cleavage releasing the phenolic aldehyde.
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Key Applications
Photocleavable Linkers (PCLs): The aldehyde group can be reacted with amines (via

reductive amination) or hydrazides to tether drugs or peptides. The 2-nitrobenzyl group then

serves as a "safety catch" that releases the active molecule only at the target site upon light

activation.

Solid-Phase Synthesis: Used as a linker to attach compounds to resin beads. The aldehyde

anchors the first monomer, and the final product is cleaved from the resin using UV light,

avoiding harsh chemical cleavage conditions (like TFA).

Caged Surfaces: Patterning of surfaces for cell culture. The aldehyde can immobilize

biomolecules, which can later be released spatially using lithographic UV exposure.

Safety & Handling
Hazards: 2-Nitrobenzyl derivatives are often photosensitive. Store in the dark.

Precursors: 2-Nitrobenzyl bromide is a lachrymator and skin irritant. Handle in a fume hood

with gloves and eye protection.

Storage: Keep in amber vials at 2–8 °C.

Disposal: Dispose of as organic hazardous waste containing nitrogen and oxygenated

functionalities.
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Application of Nitrobenzyl Linkers

Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA.[7][8]

Proc Natl Acad Sci U S A. 2003 Jan 21; 100(2): 443–448.

Analogous Compound Properties (4-Methoxy-3-((2-nitrophenyl)methoxy)benzaldehyde)

PubChem CID 871104.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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